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Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of magnesium chlorate, focusing on
its chemical identifiers, physical and chemical properties, synthesis, and analytical methods.
This document is intended to serve as a valuable resource for professionals in research,
science, and drug development who may work with or encounter this compound.

Chemical Identifiers and Physical Properties

Magnesium chlorate, an inorganic salt, is a powerful oxidizing agent. It is most commonly
found in its hydrated forms. Below is a summary of its key identifiers and physical and chemical
properties.

Table 1: Identifiers for Magnesium Chlorate
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Anhydrous ] Magnesium
. ] Magnesium
Identifier Magnesium . Chlorate
Chlorate Dihydrate

Chlorate Hexahydrate
CAS Number 10326-21-3[1] 36355-97-2 7791-19-7
PubChem CID 25155[1] 71437298 146100
EC Number 233-711-1[1] - -
UN Number 2723[1] 2723 2723
Chemical Formula Mg(CIlOs)2[1] Mg(ClOs)2-:2H20 Mg(ClOs)2:6H20
Molecular Weight 191.21 g/mol [1] 227.24 g/mol 299.30 g/mol
InChiK NNNSKJISUQWKSAM  YTXOASNCVSJHNM-  XKPLAISKKLSAQQ-
n e

Y -UHFFFAOYSA-L UHFFFAOYSA-L UHFFFAOYSA-L

UNII M536P01U3N[1] - -

DSSTox Substance ID

DTXSID30890653[1]

DTXSID30999110

Table 2: Physical and Chemical Properties of
Magnesium Chlorate

Property Value
Appearance White deliquescent crystals or powder[2]
Solubility Soluble in water and alcohol
] ] Approximately 35 °C (decomposes on further
Melting Point )
heating)
Boiling Point Decomposes at 120 °C
Density 2.889 g/cm3 (anhydrous)
Strong oxidizer, fire risk in contact with organic
Hazards .
materials[2]
Experimental Protocols
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Synthesis of Magnesium Chlorate Hydrates

A common laboratory-scale synthesis of magnesium chlorate hydrates involves a metathesis

reaction between barium chlorate and magnesium sulfate. This method relies on the

precipitation of insoluble barium sulfate, leaving the desired magnesium chlorate in the

agueous solution.

Materials:

Barium chlorate monohydrate (Ba(ClO3)2-H20)
Magnesium sulfate heptahydrate (MgSOa-7H20)
Distilled water

Ethanol

Procedure:

Solution Preparation: Prepare two separate aqueous solutions. Dissolve 1.0 mmol of barium
chlorate monohydrate in 20 mL of distilled water. In a separate beaker, dissolve 1.0 mmol of
magnesium sulfate heptahydrate in 20 mL of distilled water.

Reaction: Slowly add the magnesium sulfate solution to the barium chlorate solution while
constantly stirring. A white precipitate of barium sulfate will form.

Separation: After allowing the reaction to proceed for three hours, centrifuge the mixture for
30 minutes at 5000 rpm to pellet the barium sulfate precipitate.

Isolation: Carefully decant the supernatant containing the dissolved magnesium chlorate
and transfer it to a rotary evaporator to concentrate the solution.

Crystallization:

o For Magnesium Chlorate Hexahydrate: Recrystallize the concentrated solution from an
agueous solution by slow evaporation at room temperature.
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o For Magnesium Chlorate Dihydrate: Recrystallize the concentrated solution from
absolute ethanol by slow evaporation at room temperature.

Workflow for the Synthesis of Magnesium Chlorate Hydrates
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Caption: Workflow for the synthesis of magnesium chlorate hydrates.

Analytical Methods for Chlorate Determination

The determination of chlorate ions in various matrices is crucial for quality control and safety
assessment. lon chromatography is a widely used and effective technique for this purpose.

Principle of lon Chromatography (IC):

lon chromatography separates ions and polar molecules based on their affinity to an ion
exchanger. The sample is introduced into a stream of eluent, which passes through a
chromatographic column packed with a stationary phase. The separated ions are then

detected, typically by conductivity.
General Protocol for Chlorate Analysis by IC:

o Sample Preparation: The preparation method will vary depending on the sample matrix. For
solid samples, dissolution in deionized water followed by filtration is a common approach.

 Instrumentation: An ion chromatograph equipped with a suitable anion-exchange column
(e.g., Dionex lonPac AS19) and a suppressed conductivity detector is used.
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e Eluent: A potassium hydroxide (KOH) gradient is often employed as the eluent.

» Calibration: A series of standard solutions of known chlorate concentrations are prepared
and analyzed to generate a calibration curve.

e Analysis: The prepared sample is injected into the ion chromatograph, and the resulting
chromatogram is recorded. The retention time of the peak corresponding to chlorate is used
for identification, and the peak area is used for quantification against the calibration curve.

Chemical Reactions
Decomposition of Magnesium Chlorate

Upon heating, magnesium chlorate undergoes thermal decomposition to produce magnesium

chloride and oxygen gas. This reaction is characteristic of metal chlorates.
Balanced Chemical Equation:
Mg(ClO3)2(s) — MgClz(s) + 302(g)

Decomposition Reaction of Magnesium Chlorate

Decomposes to Magnesium Chloride
(MgCl2)
Magnesium Chlorate
(Mg(Cl03)2) Heat /
ane p-| Oxygen Gas
(302)

Click to download full resolution via product page

Caption: Thermal decomposition of magnesium chlorate.

Applications and Relevance in Research and
Development

While direct applications of magnesium chlorate in drug development are not prominent, its
constituent ions and related compounds have relevance in the pharmaceutical and research
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sectors.

e Laboratory Reagent: Due to its strong oxidizing properties, magnesium chlorate can be
used as an oxidizing agent in chemical synthesis. It is also a very effective drying agent
(desiccant), although its use for this purpose has declined due to the potential hazards
associated with perchlorates.

e Source of Magnesium lons: In a research context, magnesium chlorate can serve as a
soluble source of magnesium ions for various studies. Magnesium is a biologically important
element, and its salts are used in various pharmaceutical preparations. Magnesium chloride,
a related compound, is used in injectable solutions for treating magnesium deficiency, in oral
supplements, and in oral rehydration therapies.[3]

e Analytical Chemistry: The analytical methods developed for chlorate are relevant in
assessing the purity of substances and in environmental monitoring, which are important
aspects of drug development and manufacturing.

Safety and Handling
Magnesium chlorate is a strong oxidizing agent and should be handled with care.

o Fire and Explosion Hazard: It poses a significant fire and explosion risk when in contact with
organic materials, reducing agents, or upon heating.[2]

e [rritant: It may be irritating to the skin, eyes, and mucous membranes.[2]
o Storage: Store in a cool, dry, well-ventilated area away from combustible materials.

This guide provides foundational technical information on magnesium chlorate. For specific
applications, researchers should consult detailed safety data sheets and relevant scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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